Cas no 1203008-52-9 (3-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea)

• Product Name: 3-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea
• CAS No: 1203008-52-9
• Molecular Formula: C₁₈H₁₈ClN₃O₄S
• Molecular Weight: 407.871222019196
• CID: 6483583
• PubChem ID: 45503736

3-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea Properties

Names and Identifiers

• 3-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-(3,4,5-trimethoxyphenyl)urea
• 1-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)urea
• F5772-9342
• 1203008-52-9
• AKOS024517930
• 1-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)urea
• VU0519917-1

• InChIKey： RJGCXKCXPJWNHO-UHFFFAOYSA-N
• Inchi： 1S/C18H18ClN3O4S/c1-9-5-6-11(19)16-14(9)21-18(27-16)22-17(23)20-10-7-12(24-2)15(26-4)13(8-10)25-3/h5-8H,1-4H3,(H2,20,21,22,23)
• SMILES： ClC1=CC=C(C)C2=C1SC(NC(NC1C=C(C(=C(C=1)OC)OC)OC)=O)=N2

Computed Properties

• Exact Mass: 407.0706549g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 407.0706549g/mol
• Heavy Atom Count: 27
• Complexity: 503
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas